Cas no 396723-34-5 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide)

• Product Name: N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide
• CAS No: 396723-34-5
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5930267
• PubChem ID: 3242279
• Update Time: 2025-10-24

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide
• Butanamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• AKOS024599786
• SR-01000445257-1
• SR-01000445257
• SMR000024205
• MLS000087886
• N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide
• N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]butanamide
• 396723-34-5
• CHEMBL1338917
• HMS2486J08
• F0778-0340
• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]butanamide

• Inchi： 1S/C17H21N3OS/c1-4-5-16(21)18-17-13-9-22-10-14(13)19-20(17)15-7-6-11(2)8-12(15)3/h6-8H,4-5,9-10H2,1-3H3,(H,18,21)
• InChI Key： GZXZKZQZEDCIFL-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2C)N=C2CSCC2=1)(=O)CCC

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 543.5±50.0 °C(Predicted)
• pka: 14.12±0.20(Predicted)

Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide

N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Ylbutanamide: A Comprehensive Overview

CAS No 396723-34-5 refers to the compound N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide, a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thienopyrazole ring system with a butanamide group. The presence of the 2,4-dimethylphenyl substituent adds further complexity to its molecular architecture.

The synthesis of this compound involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored the use of transition metal catalysts and novel coupling reactions to construct the thienopyrazole core. These advancements have not only streamlined the synthesis process but also opened new avenues for modifying the molecule's functional groups for specific applications.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide exhibits significant bioactivity in vitro. Specifically, it has shown potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. This suggests that it could be a valuable lead compound in drug discovery efforts targeting conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's structural versatility has led to its exploration in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its potential as a building block for constructing porous materials with applications in gas storage and catalysis.

In terms of physical properties, CAS No 396723-34-5 is known to be thermally stable under moderate conditions. Its melting point and solubility characteristics have been extensively studied to determine its suitability for various industrial processes. The compound's spectral data, including UV-vis and NMR spectra, have been documented to aid in its identification and characterization.

Environmental impact assessments are another critical area of research for this compound. Studies have been conducted to evaluate its biodegradability and toxicity profile. These findings are essential for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems or human health.

In conclusion, N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide represents a multifaceted molecule with diverse potential applications. Its unique structure and properties make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.